1-(2-chloro-4-nitro-1H-imidazol-1-yl)-3-phenoxypropan-2-ol

• IUPAC Name: 1-(2-chloro-4-nitroimidazol-1-yl)-3-phenoxypropan-2-ol
• InChI: InChI=1S/C12H12ClN3O4/c13-12-14-11(16(18)19)7-15(12)6-9(17)8-20-10-4-2-1-3-5-10/h1-5,7,9,17H,6,8H2
• InChI Key: KUQINYYOEJSFEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(CN2C=C(N=C2Cl)[N+](=O)[O-])O
• Molecular Formula: C12H12ClN3O4
• Molecular Weight: 297.69 g/mol

Description

1-(2-Chloro-4-nitro-1H-imidazol-1-yl)-3-phenoxypropan-2-ol (CNP) is an organic compound that is widely used as a reagent in organic synthesis. CNP is a colorless solid that is soluble in polar solvents, such as water and alcohols. It is a versatile reagent that has numerous applications in the laboratory, such as in the synthesis of compounds, the determination of optical isomers, and the purification of compounds.

Scientific Research Applications

High Functionalization of Nitro-1H-imidazole Derivatives

• A study by Juspin et al. (2011) explores the synthesis of various derivatives of 5-nitro-1H-imidazole, which is structurally related to the compound of interest. The research demonstrates the potential of these derivatives in chemical synthesis, using a methodology involving tetrakis(dimethylamino)ethylene (Juspin, Zink, Crozet, Terme, & Vanelle, 2011).

Synthesis and Characterization of Nitro Oligobenzimidazoles

• Anand, Muthusamy, and Kannapiran (2018) conducted a study on the synthesis of novel nitro oligobenzimidazoles. This research is significant for understanding the synthesis, characterization, and potential applications of nitro-containing imidazole derivatives in electronics and materials science (Anand, Muthusamy, & Kannapiran, 2018).

Novel Antibacterial Compounds

• Dickens et al. (1991) investigated a compound structurally similar to the one , focusing on its potential as a nonmutagenic antibacterial agent, particularly against anaerobic bacteria (Dickens, Ellames, Hare, Lawson, Mckay, Metters, Myers, Pope, & Upton, 1991).

Spectral Characterization and Antimicrobial Activity

• Tavman, Boz, and Birteksöz (2010) synthesized and characterized derivatives of 1H-benzimidazol and studied their antimicrobial activities. This study highlights the potential use of these compounds in developing new antimicrobial agents (Tavman, Boz, & Birteksöz, 2010).

Synthesis and Anticancer and Antimicrobial Evaluation

• Şenkardeş et al. (2020) designed and synthesized derivatives of ornidazole, a molecule related to the one of interest. This research provides insights into the antimicrobial and antileukemic activities of these compounds, indicating their potential in medical applications (Şenkardeş, Kulabaş, Özakpinar, Kalayci, Şahin, Küçükgüzel, & Küçükgüzel, 2020).

Synthesis, Characterization, and Electrochemical Studies

• Further studies by Tavman (2006) and Afandi, Purwono, and Haryadi (2020) delve into the synthesis and characterization of imidazole derivatives, examining their potential in electronic applications and as colorimetric chemosensors for amines, respectively. These studies underscore the versatility of nitroimidazole derivatives in various scientific applications (Tavman, 2006); (Afandi, Purwono, & Haryadi, 2020).